Cas no 1211541-44-4 (2-Chloro-6-(chloromethyl)-4-methoxypyridine)

• Product Name: 2-Chloro-6-(chloromethyl)-4-methoxypyridine
• CAS No: 1211541-44-4
• MF: C₇H₇Cl₂NO
• MW: 192.042579889297
• CID: 4726716
• Update Time: 2025-11-02

2-Chloro-6-(chloromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-6-(CHLOROMETHYL)-4-METHOXYPYRIDINE
• AB75379
• AK382411
• 2-Chloro-6-(chloromethyl)-4-methoxypyridine

• Inchi： 1S/C7H7Cl2NO/c1-11-6-2-5(4-8)10-7(9)3-6/h2-3H,4H2,1H3
• InChI Key： HNWRPOYSLKQJJG-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(N=1)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Chloro-6-(chloromethyl)-4-methoxypyridine

2-Chloro-6-(chloromethyl)-4-methoxypyridine: A Comprehensive Technical Profile of CAS 1211541-44-4

2-Chloro-6-(chloromethyl)-4-methoxypyridine (CAS 1211541-44-4) is a specialized pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This chlorinated methoxypyridine compound serves as a crucial building block in organic synthesis, particularly in the development of novel bioactive molecules. Its unique molecular structure featuring both chloro and chloromethyl substituents makes it a versatile intermediate for various chemical transformations.

The growing interest in heterocyclic compounds like 2-Chloro-6-(chloromethyl)-4-methoxypyridine stems from their wide applications in drug discovery. Recent searches on scientific databases reveal increasing queries about "pyridine derivatives in medicinal chemistry" and "chloromethyl pyridine applications", reflecting the compound's relevance in current research trends. The methoxy group at position 4 contributes to the molecule's electronic properties, while the chloromethyl functionality at position 6 offers excellent reactivity for further modifications.

From a synthetic chemistry perspective, CAS 1211541-44-4 demonstrates remarkable stability under various reaction conditions, making it suitable for multi-step synthesis protocols. Analytical data shows the compound typically appears as a white to off-white crystalline powder with high purity (>98%), meeting the stringent requirements of pharmaceutical intermediates. Researchers particularly value its application in creating pyridine-based scaffolds for potential therapeutic agents targeting neurological and inflammatory conditions.

The compound's molecular formula C7H7Cl2NO and molecular weight of 192.04 g/mol place it among moderately sized building blocks ideal for structure-activity relationship studies. Recent patent literature indicates growing applications of 2-Chloro-6-(chloromethyl)-4-methoxypyridine in developing novel crop protection agents, responding to the agricultural industry's demand for more efficient and environmentally friendly solutions. This aligns with current search trends showing increased interest in "green chemistry pyridine derivatives" and "sustainable agrochemical intermediates".

Quality control parameters for 1211541-44-4 typically include rigorous testing for residual solvents, heavy metals, and related substances. Advanced analytical techniques like HPLC, GC-MS, and NMR are employed to ensure batch-to-batch consistency. The compound's storage stability under recommended conditions (typically 2-8°C in airtight containers) makes it practical for laboratory and industrial use, addressing common researcher concerns about "pyridine derivative shelf life" and "handling chlorinated compounds".

In the context of current pharmaceutical trends, 2-Chloro-6-(chloromethyl)-4-methoxypyridine has shown promise in the synthesis of kinase inhibitors and GPCR modulators, two hot areas in drug development. Its structural features allow for diverse modifications, enabling medicinal chemists to explore various pharmacophores. This versatility explains the rising search volume for terms like "pyridine building blocks drug discovery" and "chloromethyl heterocycles in lead optimization" across scientific search engines.

The commercial availability of CAS 1211541-44-4 from specialty chemical suppliers has increased in recent years, reflecting growing demand. Current market analysis suggests stable pricing for this intermediate, with supply chains adapting to global pharmaceutical industry needs. Proper documentation including Certificate of Analysis (CoA) and Material Safety Data Sheets (MSDS) ensures compliance with international regulations, addressing common purchaser queries about "pyridine derivative sourcing" and "chemical intermediate documentation".

From an environmental standpoint, responsible disposal methods for 2-Chloro-6-(chloromethyl)-4-methoxypyridine follow standard protocols for chlorinated organic compounds. The scientific community's focus on sustainable chemistry has led to improved synthetic routes that minimize waste generation, responding to searches about "green synthesis of chloropyridines". These advancements position 1211541-44-4 as a compound balancing reactivity with environmental considerations.

Future research directions for 2-Chloro-6-(chloromethyl)-4-methoxypyridine applications appear promising, particularly in the development of biodegradable agrochemicals and targeted therapeutics. The compound's structural flexibility allows for innovative modifications that could address current challenges in both human health and crop science. This potential explains the growing academic interest reflected in search terms like "next-generation pyridine chemistry" and "innovative uses of chloromethyl pyridines".

In conclusion, 2-Chloro-6-(chloromethyl)-4-methoxypyridine (CAS 1211541-44-4) represents an important heterocyclic building block with diverse applications across multiple scientific disciplines. Its combination of stability, reactivity, and structural features makes it valuable for researchers developing novel solutions in pharmaceuticals and agriculture. As synthetic methodologies advance and application areas expand, this compound will likely maintain its relevance in chemical research and industrial applications.